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Cat. No.: B1140493 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nodusmicin is a macrolide antibiotic produced by Nocardia sp.[1] It is a co-metabolite of

nargenicin and shares the core macrocyclic lactone structure, but lacks the pyrrole ester.[1]

Like nargenicin, nodusmicin is a potent antibiotic with activity against both aerobic and

anaerobic bacteria, with a particular emphasis on Gram-positive organisms.[1][2] However, due

to its limited availability, extensive investigation into its specific antibacterial spectrum and

mechanism of action has been restricted.[1] This guide provides a comprehensive overview of

the known and inferred antibacterial properties of Nodusmicin, drawing on data from its

closely related counterpart, Nargenicin, to provide a foundational understanding for research

and development professionals.

Antibacterial Spectrum of Activity
Nodusmicin is characterized as a narrow-spectrum antibiotic, demonstrating potent activity

against Gram-positive bacteria.[2] While specific quantitative data for Nodusmicin is not widely

available, the antibacterial profile of Nargenicin provides valuable insights into its likely

spectrum of activity. Nargenicin has shown strong antibacterial action against Staphylococcus

aureus, including methicillin-resistant strains (MRSA).[3]

Quantitative Data on Nargenicin Activity
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The following table summarizes the Minimum Inhibitory Concentration (MIC) values of

Nargenicin against various bacterial strains. These values are presented as a proxy for the

expected activity of Nodusmicin due to their structural and functional similarities.

Bacterial Strain
Minimum Inhibitory Concentration (MIC)
in µg/mL

Staphylococcus aureus 0.6

Methicillin-resistant S. aureus (MRSA) 0.3

Micrococcus luteus 2.5

Other Gram-positive and Gram-negative

bacteria
>80

Data sourced from Cayman Chemical product information on Nargenicin.[4]

Mechanism of Action
While the precise mechanism of action for Nodusmicin has not been definitively elucidated,

studies on the closely related Nargenicin have identified its target as DnaE, a subunit of DNA

polymerase III involved in bacterial DNA replication.[4] Nargenicin selectively inhibits the growth

of certain Gram-positive bacteria by targeting this essential enzyme.[4] It is highly probable that

Nodusmicin shares this mechanism of action due to its structural similarity to Nargenicin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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